Cas no 497178-54-8 (1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)-)

1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)- structure
497178-54-8 structure
Product Name:1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)-
CAS No:497178-54-8
MF:C16H16N2
MW:236.311643600464
CID:1531257
Update Time:2024-08-24

1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,5-Benzodiazepine, 2,3-dihydro-4-(4-methylphenyl)-
    • Inchi: 1S/C16H16N2/c1-12-6-8-13(9-7-12)14-10-11-17-15-4-2-3-5-16(15)18-14/h2-9,17H,10-11H2,1H3
    • InChI Key: QLSBNMPPQFKQKZ-UHFFFAOYSA-N
    • SMILES: N1C2=CC=CC=C2N=C(C2=CC=C(C)C=C2)CC1

Computed Properties

  • Exact Mass: 236.13148

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 383.7±42.0 °C(Predicted)
  • PSA: 24.39
  • pka: 6.97±0.40(Predicted)
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